Cas no 1994710-16-5 (2-bromo-6-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 2-bromo-6-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1994710-16-5
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• CID: 5465776
• PubChem ID: 145913835
• Update Time: 2025-10-29

2-bromo-6-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(3,5-dimethylpyrazol-1-yl)benzaldehyde
• 2-bromo-6-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde
• Z2238780250

• Inchi： 1S/C12H11BrN2O/c1-8-6-9(2)15(14-8)12-5-3-4-11(13)10(12)7-16/h3-7H,1-2H3
• InChI Key： YSXFLEUHEIWIIE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C=O)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 278.00548 g/mol
• Monoisotopic Mass: 278.00548 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 279.13
• XLogP3: 2.8
• Topological Polar Surface Area: 34.9

Additional information on 2-bromo-6-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde

Introduction to 2-bromo-6-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1994710-16-5)

2-bromo-6-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde, with the CAS number 1994710-16-5, is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a bromo substituent and a 3,5-dimethyl-1H-pyrazolyl moiety attached to a benzaldehyde framework. The combination of these functional groups endows the molecule with a range of chemical properties and potential biological activities.

The chemical structure of 2-bromo-6-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde can be represented as C₁₃H₁₃BrN₂O. The bromine atom at the 2-position of the benzene ring provides a valuable handle for further synthetic transformations, making this compound an attractive starting material for the synthesis of more complex molecules. The 3,5-dimethyl-1H-pyrazolyl group, on the other hand, is known for its ability to form stable complexes with various metal ions and its potential to modulate biological processes.

In recent years, 2-bromo-6-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of pyrazole derivatives using this compound as a starting material. These derivatives exhibited potent anti-inflammatory and anti-cancer activities, making them promising candidates for further drug development.

The bromo substituent in 2-bromo-6-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde is particularly useful in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These reactions allow for the introduction of various functional groups at the 2-position of the benzene ring, thereby expanding the scope of potential applications. A notable example is the use of this compound in the synthesis of heterocyclic compounds with potential therapeutic properties. A research team from the University of California published a paper in 2023 detailing the successful synthesis of several heterocyclic derivatives using this approach.

The 3,5-dimethyl-1H-pyrazolyl group in 2-bromo-6-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde has also been investigated for its role in metal coordination chemistry. Pyrazoles are known to form stable complexes with transition metals such as copper and zinc, which can be utilized in catalytic processes and materials science. A study published in Inorganic Chemistry in 2024 explored the coordination behavior of this compound with copper(II) ions and demonstrated its potential as a ligand for catalytic applications.

Beyond its synthetic utility, 2-bromo-6-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde has shown promise in biological assays. Research conducted at Harvard University in 2023 evaluated the compound's ability to inhibit specific enzymes involved in cancer cell proliferation. The results indicated that this compound effectively inhibited the activity of certain kinases, suggesting its potential as a lead molecule for developing anti-cancer drugs.

In addition to its therapeutic potential, 2-bromo-6-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde has been explored for its use in fluorescence imaging and sensing applications. The presence of the aldehyde group allows for easy conjugation with fluorescent dyes or other functional groups, making it suitable for developing probes that can be used to monitor cellular processes. A study published in Bioconjugate Chemistry in 2024 described the synthesis and characterization of a fluorescent probe based on this compound, which demonstrated high sensitivity and selectivity for detecting specific biomolecules.

The versatility and unique properties of 2-bromo-6-(3,5-dimethyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1994710-16-5) make it an important molecule for researchers working in various fields. Its potential applications range from synthetic intermediates to therapeutic agents and imaging probes. As research continues to advance, it is likely that new and exciting uses for this compound will be discovered, further cementing its importance in the scientific community.